N-[(2Z)-6-methoxy-1,3-benzothiazol-2(3H)-ylidene]-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide

Specification

• Molecular Formula: C19H16N2O3S2
• Molecular Weight: 384.5 g/mol
• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-5-phenyl-2,3-dihydro-1,4-oxathiine-6-carboxamide
• Standard InChI: InChI=1S/C19H16N2O3S2/c1-23-13-7-8-14-15(11-13)26-19(20-14)21-18(22)16-17(25-10-9-24-16)12-5-3-2-4-6-12/h2-8,11H,9-10H2,1H3,(H,20,21,22)
• Standard InChI Key: DFPCCWNIVVIKPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(SCCO3)C4=CC=CC=C4

Introduction

N-[(2Z)-6-methoxy-1,3-benzothiazol-2(3H)-ylidene]-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide is a complex organic compound that combines the structural features of benzothiazoles and oxathiines. This compound is notable for its potential applications in medicinal chemistry, particularly in the development of bioactive agents such as fungicides and other pharmaceuticals. Its unique combination of functional groups contributes to its biological activity and chemical properties.

Synthesis and Preparation

The synthesis of N-[(2Z)-6-methoxy-1,3-benzothiazol-2(3H)-ylidene]-3-phenyl-5,6-dihydro-1,4-oxathiine-2-carboxamide typically involves multi-step organic reactions. These processes often include condensation reactions between appropriate precursors, such as benzothiazole derivatives and oxathiine frameworks. The synthesis requires careful control of reaction conditions, including temperature, solvent choice, and reaction time, to ensure high yields and purity of the final product.

Biological Activities and Applications

This compound is of interest in medicinal chemistry due to its potential biological activities. The benzothiazole moiety is known for its association with various pharmacological effects, including antimicrobial and anticancer properties. The oxathiine framework also contributes to its bioactivity, making it a candidate for further research in pharmaceutical applications.

Biological Activity	Potential Application
Antimicrobial	Development of fungicides or antibacterial agents
Anticancer	Potential anticancer therapies
Other Bioactive Effects	Various pharmaceutical applications